Cas no 1806805-52-6 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806805-52-6
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4850035
• Update Time: 2025-06-08

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-10(15)6-3-4-14-7(5-11)8(6)9(12)13/h3-4,9H,2,5H2,1H3
• InChI Key： FSEXSIIBVWJVEW-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=O)OCC)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

Ethyl 2-(Chloromethyl)-3-(Difluoromethyl)pyridine-4-carboxylate (CAS No. 1806805-52-6): An Overview

Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806805-52-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl substituent, and an ester functional group, which collectively contribute to its chemical reactivity and biological activity.

The chloromethyl group in Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate is a key functional moiety that can undergo various chemical transformations, such as nucleophilic substitution reactions. This versatility makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those used in drug discovery and development. The difluoromethyl substituent, on the other hand, imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that compounds derived from this structure exhibit potent inhibitory activity against specific enzymes involved in various diseases. The researchers found that the chloromethyl and difluoromethyl groups play crucial roles in enhancing the binding affinity and selectivity of these compounds.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2022), scientists explored the use of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate as a building block for the synthesis of antiviral agents. The results showed that derivatives of this compound demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The ester functional group was found to be essential for maintaining the stability and bioavailability of these compounds in biological systems.

The synthetic accessibility of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate has also been extensively studied. A recent review article in Tetrahedron Letters (2023) detailed various synthetic routes to this compound, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. One notable method involves the coupling of a chlorinated pyridine derivative with an appropriate fluorinated reagent, followed by esterification with ethanol. This approach has been shown to be efficient and scalable, making it suitable for industrial applications.

The physicochemical properties of Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate have been thoroughly characterized. It is a colorless liquid with a molecular weight of approximately 269 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its melting point is around -10°C, and it has a boiling point of approximately 150°C at reduced pressure.

In terms of safety and handling, Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for Ethyl 2-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate are promising. Ongoing research continues to uncover new applications for this compound in areas such as drug discovery, materials science, and chemical synthesis. As more studies are conducted, it is likely that additional derivatives with enhanced properties will be developed, further expanding the utility of this versatile molecule.